N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide

• IUPAC Name: N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C17H24N2OS/c1-3-14(20)18-16-19-15(10(2)21-16)17-7-11-4-12(8-17)6-13(5-11)9-17/h11-13H,3-9H2,1-2H3,(H,18,19,20)
• InChI Key: NVDDFOIFUVHNJK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC(=C(S1)C)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C17H24N2OS
• Molecular Weight: 304.5 g/mol

Description

N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide, also known as A-769662, is a small molecule compound that has been extensively studied for its potential therapeutic applications. A-769662 is a potent activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism.

Scientific Research Applications

N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, cancer, and neurodegenerative disorders. N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been shown to activate AMPK in vivo and in vitro, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. These effects make N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide a potential therapeutic agent for the treatment of type 2 diabetes and metabolic disorders.

Mechanism of Action

N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide activates AMPK by binding to the allosteric site of the kinase, leading to conformational changes that enhance the phosphorylation of the activation loop and increase the kinase activity. AMPK activation by N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide leads to downstream effects on cellular metabolism, including increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis.
Biochemical and Physiological Effects:
N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide increases glucose uptake and fatty acid oxidation in skeletal muscle cells and adipocytes. In vivo studies have shown that N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide improves glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide has also been shown to have neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide has several advantages for lab experiments, including its high potency and specificity for AMPK activation. N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide is also cell-permeable and can be used in a variety of cell-based assays. However, N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide has some limitations, including its potential off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several potential future directions for the study of N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide. One area of interest is the development of more potent and selective AMPK activators based on the structure of N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide. Another area of interest is the investigation of the potential therapeutic applications of N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide in other diseases, such as cancer and neurodegenerative disorders. Additionally, the development of new animal models and cell-based assays may provide new insights into the mechanism of action and potential therapeutic applications of N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide.

Synthesis Methods

The synthesis of N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide involves a multi-step process starting from commercially available starting materials. The key step in the synthesis involves the condensation of 2-aminothiazole with 1-adamantylamine to form the thiazole-adamantyl intermediate. This intermediate is then reacted with 2-bromoacetophenone to produce the final product, N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide. The synthesis of N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]propanamide has been optimized to produce high yields and purity.